N-(2-(5-benzyl-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide

• IUPAC Name: N-[2-(5-benzyl-4-oxopyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-2-propylpentanamide
• InChI: InChI=1S/C22H29N5O2/c1-3-8-18(9-4-2)21(28)23-12-13-27-20-19(14-25-27)22(29)26(16-24-20)15-17-10-6-5-7-11-17/h5-7,10-11,14,16,18H,3-4,8-9,12-13,15H2,1-2H3,(H,23,28)
• InChI Key: FJZXFGDWJOKWRP-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)C(=O)NCCN1C2=C(C=N1)C(=O)N(C=N2)CC3=CC=CC=C3
• Molecular Formula: C22H29N5O2
• Molecular Weight: 395.5 g/mol

Description

This compound is a derivative of pyrazolo[3,4-d]pyrimidine, which is a type of heterocyclic aromatic organic compound. Pyrazolo[3,4-d]pyrimidines have been found in many important synthetic drug molecules and have shown a variety of biological activities.

Molecular Structure Analysis

The compound contains a pyrazolo[3,4-d]pyrimidine core, which is a bicyclic structure containing two nitrogen atoms. It also has a benzyl group attached to one of the carbon atoms in the pyrazolo[3,4-d]pyrimidine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the pyrazolo[3,4-d]pyrimidine core and the benzyl group could influence its solubility, stability, and reactivity.

Scientific Research Applications

Anti-Inflammatory and Analgesic Properties

Certain indole derivatives exhibit anti-inflammatory and analgesic effects. For example:

• .

Antimicrobial Potential

Indole-containing compounds have been evaluated for their antimicrobial properties. One such example:

• .

Mechanism of Action

Target of Action

It is known that pyrazolo[3,4-d]pyrimidine derivatives, which this compound is a part of, have been associated with a broad range of biological activities . They have shown significant inhibitory activity in various biological assays .

Mode of Action

Compounds with similar structures have shown substantial antiviral activity . This suggests that the compound may interact with viral proteins or enzymes, inhibiting their function and thus preventing viral replication.

Biochemical Pathways

Compounds with similar structures have been associated with a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more . This suggests that the compound may interact with a variety of biochemical pathways.

Result of Action

Given the broad range of biological activities associated with similar compounds , it is likely that the compound has multiple effects at the molecular and cellular level.

Future Directions

The future research directions for this compound could involve further exploration of its biological activity and potential uses in medicine. Given the biological activities of similar compounds, it could be a promising area of research.